[5-(4-Trifluoromethoxy-phenyl)-pyridin-3-yl]-methanol

• CAS No.: 887973-97-9
• Molecular Formula: C13H10F3NO2
• Molecular Weight: 269.22 g/mol
• IUPAC Name: [5-[4-(trifluoromethoxy)phenyl]pyridin-3-yl]methanol
• InChI: InChI=1S/C13H10F3NO2/c14-13(15,16)19-12-3-1-10(2-4-12)11-5-9(8-18)6-17-7-11/h1-7,18H,8H2
• InChI Key: QEGPRUSHNJXPID-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN=CC(=C2)CO)OC(F)(F)F

Description

[5-(4-Trifluoromethoxy-phenyl)-pyridin-3-yl]-methanol is a useful research compound. Its molecular formula is C13H10F3NO2 and its molecular weight is 269.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 535 mg (1.76 mmol) 5-(4-Trifluoromethoxy-phenyl)-nicotinic acid methyl ester in 16 ml Ethanol was treated at room temperature (r. t.) with 67 mg (1.76 mmol) of sodium borohydride. The mixture was stirred for 4 h. at r. t., then two days at 80° C. The mixture was poured on ice and extracted tree times with ethyl acetate. The combined organic phases were washed with water, dried (sodium sulphate) and evaporated. Chromatography on silica (eluent: ethyl acetate/methanol 5:1) gave 159 mg (33%) of [5-(4-Trifluoromethoxy-phenyl)-pyridin-3-yl]-methanol.